Cas no 1792991-71-9 (Benzene, 4-bromo-2-(methoxymethyl)-1-(trifluoromethyl)-)

• Product Name: Benzene, 4-bromo-2-(methoxymethyl)-1-(trifluoromethyl)-
• CAS No: 1792991-71-9
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• CID: 6039819
• PubChem ID: 118694249
• Update Time: 2025-06-11

Benzene, 4-bromo-2-(methoxymethyl)-1-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-(methoxymethyl)-1-(trifluoromethyl)-
• SCHEMBL17477946
• 1792991-71-9
• EN300-37342691
• AIUWYIJNJFYDTP-UHFFFAOYSA-N
• 4-Bromo-2-(methoxymethyl)-1-(trifluoromethyl)benzene

• Inchi： 1S/C9H8BrF3O/c1-14-5-6-4-7(10)2-3-8(6)9(11,12)13/h2-4H,5H2,1H3
• InChI Key： AIUWYIJNJFYDTP-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=CC=C(Br)C=C1COC

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.508±0.06 g/cm3(Predicted)
• Boiling Point: 227.0±35.0 °C(Predicted)

Additional information on Benzene, 4-bromo-2-(methoxymethyl)-1-(trifluoromethyl)-

Benzene, 4-bromo-2-(methoxymethyl)-1-(trifluoromethyl)- (CAS No. 1792991-71-9): A Comprehensive Overview in Modern Chemical Research

Benzene, 4-bromo-2-(methoxymethyl)-1-(trifluoromethyl)-, identified by its unique Chemical Abstracts Service (CAS) number 1792991-71-9, represents a compound of significant interest in the realm of organic synthesis and pharmaceutical chemistry. This molecule, characterized by its aromatic core substituted with bromine, methoxymethyl, and trifluoromethyl groups, has garnered attention due to its versatile structural framework and potential applications in the development of novel therapeutic agents.

The structural configuration of Benzene, 4-bromo-2-(methoxymethyl)-1-(trifluoromethyl)- encompasses a benzene ring substituted at the 4-position with a bromine atom, the 2-position with a methoxymethyl group, and the 1-position with a trifluoromethyl group. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry. The presence of electron-withdrawing trifluoromethyl and electron-donating methoxymethyl groups creates a balance that influences reactivity and binding affinity, which are critical factors in drug design.

In recent years, the pharmaceutical industry has increasingly focused on developing compounds with fluorine-containing moieties due to their ability to enhance metabolic stability, lipophilicity, and binding interactions with biological targets. The trifluoromethyl group in Benzene, 4-bromo-2-(methoxymethyl)-1-(trifluoromethyl)- contributes to these desirable properties, making it a preferred scaffold for medicinal chemists. Moreover, the bromo substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The methoxymethyl group in Benzene, 4-bromo-2-(methoxymethyl)-1-(trifluoromethyl)- can be selectively modified to introduce pharmacophoric elements that interact with kinase active sites. Recent studies have demonstrated that trifluoromethylated aromatic compounds exhibit enhanced binding affinities to protein targets due to favorable hydrophobic interactions and dipole-dipole interactions. This has spurred research into developing novel kinase inhibitors based on similar structural motifs.

Furthermore, the compound's utility extends to the field of materials science. The combination of fluorine and bromine substituents can influence the electronic properties of organic semiconductors and liquid crystals. Researchers have explored derivatives of this compound as building blocks for organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electron-withdrawing nature of the trifluoromethyl group enhances charge transport properties, while the presence of halogen atoms facilitates π-stacking interactions between molecules, leading to improved film formation and device performance.

The synthesis of Benzene, 4-bromo-2-(methoxymethyl)-1-(trifluoromethyl)- involves multi-step organic transformations that highlight modern synthetic methodologies. A common approach begins with the bromination of a trifluoromethoxybenzene derivative using bromine or N-bromosuccinimide (NBS) under controlled conditions. Subsequent protection of the hydroxyl group as a methoxymethyl ether can be achieved using dimethoxymethanol in the presence of an acid catalyst. Finally, selective functionalization at different positions on the benzene ring can be accomplished through palladium-catalyzed cross-coupling reactions or direct fluorination techniques.

Recent advancements in flow chemistry have also been leveraged to optimize the synthesis of this compound. Continuous-flow reactors provide precise control over reaction conditions, such as temperature and pressure, leading to higher yields and improved reproducibility. Additionally, flow chemistry enables easier scalability from laboratory-scale synthesis to industrial production, making it an attractive option for pharmaceutical manufacturers seeking efficient synthetic routes.

The biological activity of Benzene, 4-bromo-2-(methoxymethyl)-1-(trifluoromethyl)- has been investigated in several preclinical studies. While not yet approved for therapeutic use, preliminary data suggest that derivatives of this compound exhibit promising activity against certain cancer cell lines. The ability to modulate both electronic and steric properties through structural modifications allows for fine-tuning of biological activity. Researchers are exploring how changes at different positions on the benzene ring affect binding affinity and selectivity for target enzymes.

In conclusion, Benzene, 4-bromo-2-(methoxymethyl)-1-(trifluoromethyl)- (CAS No. 1792991-71-9) stands as a versatile intermediate with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable building block for pharmaceuticals targeting kinases and other enzymes involved in disease pathways. Furthermore，its applications in materials science highlight its importance beyond traditional medicinal chemistry applications。 As synthetic methodologies continue to evolve，the utility of this compound is expected to expand，driving innovation in both academia and industry。